Cas no 73021-00-8 ( )
structure
Product Name:
CAS No:73021-00-8
MF:C20H26O8
MW:394.415647029877
CID:977735
PubChem ID:329298
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- NSC311048
- AC1L74G2
- NSC-311048
- SESQUITERPENE LACTONE EAN-1
- 73021-00-8
- DTXSID40317104
-
-
- Inchi： 1S/C20H26O8/c1-5-8(2)15(21)26-10-6-19(23)7-25-20(24)14(19)12(18(4)17(20)28-18)13-11(10)9(3)16(22)27-13/h8,10-14,17,23-24H,3,5-7H2,1-2,4H3
- InChI Key： IIXSMSPNCAECDY-UHFFFAOYSA-N
- SMILES： O1C2C3(C4C(CC(C5C(=C)C(=O)OC5C4C12C)OC(C(C)CC)=O)(CO3)O)O
Computed Properties
- Exact Mass: 394.16300
- Monoisotopic Mass: 394.16276778g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 28
- Rotatable Bond Count: 4
- Complexity: 780
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 10
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 115Ų
Experimental Properties
- PSA: 114.82000
- LogP: 0.29920
Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
73021-00-8 ( ) Related Products
- 59979-61-2(Propanoic acid,2-methyl-,(3aS,4R,6R,7S,9R,- 10S,11aR)-dodecahydro-7,9-dihydroxy-6,10- dimethyl-3-methylene-2-oxo-6,9-epoxycyclodeca[ b]furan-4-yl ester)
- 60547-63-9(1-Acetyltagitinin A)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
